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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of (Z)-2-bromo-2-
butene, a halogenated alkene of interest in organic synthesis. The document outlines the
foundational principles for this calculation, presents the relevant quantitative data in a
structured format, and includes a procedural workflow for determination.

Introduction

(Z2)-2-bromo-2-butene is a specific stereoisomer of 2-bromo-2-butene, where the higher
priority functional groups are located on the same side of the carbon-carbon double bond.
Accurate determination of its molecular weight is fundamental for stoichiometric calculations in
chemical reactions, analytical characterization, and pharmacokinetic modeling in drug
development. The molecular weight is derived from its molecular formula, which is C4H7Br[1]

[2]031[4].

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula and the standard atomic weights of each
element as defined by the International Union of Pure and Applied Chemistry (IUPAC).

While the molecular weight is a calculated value, its confirmation relies on experimental
techniques such as mass spectrometry. A typical protocol would involve:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7769272?utm_src=pdf-interest
https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.benchchem.com/product/b7769272?utm_src=pdf-body
https://www.scbt.com/es/p/z-2-bromo-2-butene-3017-68-3
http://www.stenutz.eu/chem/solv6%20(2).php?name=%28Z%29-2-bromo-2-butene
https://www.lookchem.com/ProductWholeProperty_LCPL628112.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-2-Bromo-2-butene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Dissolving a pure sample of (Z)-2-bromo-2-butene in a suitable volatile
solvent.

« lonization: Introducing the sample into a mass spectrometer and ionizing it using methods
like Electron lonization (EI) or Electrospray lonization (ESI).

e Mass Analysis: Separating the resulting ions based on their mass-to-charge ratio (m/z).

o Detection: Detecting the separated ions to generate a mass spectrum. The peak
corresponding to the molecular ion (M+) will confirm the calculated molecular weight.

It is important to note that bromine has two primary isotopes, 79Br and 81Br, of nearly equal
abundance[5]. This results in a characteristic M+ and M+2 isotopic pattern in the mass
spectrum, which is a definitive signature for bromine-containing compounds.

Quantitative Data

The calculation of the molecular weight of (Z)-2-bromo-2-butene requires the standard atomic
weights of Carbon, Hydrogen, and Bromine.

Total
Atomic Weight  Number of L
Element Symbol Contribution
(amu) Atoms
(amu)
Carbon C 12.011 4 48.044
Hydrogen H 1.008[6][7] 7 7.056
Bromine Br 79.904[8][9] 1 79.904

Total 135.004

The calculated molecular weight is approximately 135.00 g/mol [1][2] or more precisely
135.004 g/mol [3].

Workflow and Pathway Visualization

The logical process for determining the molecular weight of a chemical compound is outlined
below.
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Identify Chemical
(2)-2-bromo-2-butene

'

Determine Molecular Formula
C4H7Br

'

Identify Constituent Elements
Carbon (C), Hydrogen (H), Bromine (Br)

Obtain Standard Atomic Weights

(from IUPAC data)

C:12.011 amu Perform Calculation

H: 1.008 amu . .
Br: 79.904 amu > (No. of Atoms x Atomic Weight)

Result:
Molecular Weight = 135.004 amu

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of a compound.

This guide does not describe any signaling pathways as (Z)-2-bromo-2-butene is a simple
organohalide primarily used as a synthetic building block and is not typically involved in

biological signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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